Cas no 1678-91-7 (Ethylcyclohexane)

Ethyl cyclohexane is an organic compound with the molecular formula of c8h16. it is a colorless liquid at normal temperature and pressure, insoluble in water, and has stimulatory and anesthetic effects; Flammable, its vapor and air can form explosive mixtures. It is often used as chemical intermediates \ gas chromatography comparison samples for organic synthesis< Br>

Ethylcyclohexane structure

Product Name:Ethylcyclohexane

CAS No:1678-91-7

Molecular Formula:C₈H₁₆

Molecular Weight:112.21264

MDL:MFCD00001523

CID:41788

Ethylcyclohexane Properties

Names and Identifiers

- Ethylcyclohexane
- 2-ethylcyclohexane
- 4-ethylcyclohexane
- Cyclohexane,ethyl
- EINECS 216-835-0
- NSC 8880
- Ethylcyclohexa
- Athylcyclohexan
- ETHYLCYCLOHEXAN
- CYCLOHEXYLETHANE
- cyclohexane,ethyl-
- 1-Ethylcyclohexane
- C8 H16, Ethylcyclohexane
- ETHYLCYCLOHEXANE, 99+%
- Calceolarioside B
- +Expand
- MDL： MFCD00001523
- InChIKey： IIEWJVIFRVWJOD-UHFFFAOYSA-N
- Inchi： 1S/C8H16/c1-2-8-6-4-3-5-7-8/h8H,2-7H2,1H3
- SMILES： CCC1CCCCC1

Computed Properties

Exact Mass: 112.12500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 1
Monoisotopic Mass: 112.125
Heavy Atom Count: 8
Complexity: 51.1
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0A^2

Experimental Properties

LogP: 2.97670
PSA: 0.00000
Refractive Index: n20/D 1.432(lit.)
Water Partition Coefficient: Insoluble
Boiling Point: 132°C
Melting Point: −111 °C (lit.)
Vapor Pressure: 25 mmHg ( 37.7 °C)
Flash Point: Fahrenheit: 64.4 ° f < br / > Celsius: 18 ° C < br / >
Color/Form: Colorless liquid [1]
Solubility: Insoluble in water, miscible in ethanol \ acetone \ ether \ benzene \ petroleum ether [13]
Density: 0.788 g/mL at 25 °C(lit.)

Ethylcyclohexane Security Information

Symbol: GHS02 GHS08
WGK Germany：3
Safety Term：3.1
Safety Instruction： S9-S16-S29-S33-S62
Packing Group：II
Packing Group：II
Risk Phrases：R11; R65
Hazard Level：3.1
Dangerous goods sign： F Xn
Hazardous Material transportation number：UN 1993 3/PG 2
Hazard Statement： H225,H304
Warning Statement： P210,P301+P310,P331
Prompt：dangerous
Storage Condition：Flammable area
PackingGroup：II
Risk Phrases： 11-65
Signal Word：Danger
Explosive Limit：6.6%
HazardClass：3.1

Ethylcyclohexane Customs Data

HS CODE：2942000000
Customs Data：

China Customs Code:
2902199090

Overview:

2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

Declaration elements:

Product Name, component content

Summary:

2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Ethylcyclohexane Synthesis

Synthetic Circuit 1

7782-24-3

1678-91-7

103254-49-5

28523-32-2

696-29-7

100-41-4

98-82-8

Reaction Conditions

1.1 Reagents: Hydrogen , Ammonia Catalysts: Aluminum magnesium oxide (Al2MgO4) , Ruthenium tungsten oxide Solvents: Cyclopentyl methyl ether ; 6 bar, rt → 200 °C; 6.5 h, 50 bar, 200 °C

Reference

One-pot reductive amination of carboxylic acids: a sustainable method for primary amine synthesis

Coeck, Robin; De Vos, Dirk E., Green Chemistry, 2020, 22(15), 5105-5114

Ethylcyclohexane Raw materials

(2S)-2-phenylpropanoic acid

Ethylcyclohexane Preparation Products

Ethylcyclohexane Related Literature

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2. Design, synthesis and photophysical studies of styryl-based push–pull fluorophores with remarkable solvatofluorochromism

Mauro Safir Filho,Sebastien Fiorucci,Anthony R. Martin,Rachid Benhida New J. Chem. 2017 41 13760
3. Synthesis of geminal bis(hydroxymethyl)pyrrolidine and pyrrolizidine imino sugars

Frank Schieweck,Hans-Josef Altenbach J. Chem. Soc. Perkin Trans. 1 2001 3409
4. Selective conversion of lignin to ethylbenzene

Zhicheng Luo,Shufang Qin,Shuang Chen,Yingshuang Hui,Chen Zhao Green Chem. 2020 22 1842
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7. Asymmetric synthesis of 3-substituted tetrahydro-2-benzazepines

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9. Preparation of a PdRuNi/C tri-metallic nanocatalyst and its excellent catalytic performance for ethylbenzene hydrogenation reaction

An Pei,Luna Ruan,Jianhua Liao,Huan Zhang,Jiexiang Wang,Kai Yang,Zhiping Liu,Lihua Zhu,Bing Hui Chen New J. Chem. 2019 43 17306
10. Diversity-oriented synthesis of fused thioglycosyl benzo[e][1,4]oxathiepin-5-ones and benzo[f][1,4]thiazepin-5(2H)-ones by a sequence of palladium-catalyzed glycosyl thiol arylation and deprotection–lactonization reactions

Riyadh Ahmed Atto AL-Shuaeeb,Gilles Galvani,Guillaume Bernadat,Jean-Daniel Brion,Mouad Alami,Samir Messaoudi Org. Biomol. Chem. 2015 13 10904

Cas no 1678-91-7 (Ethylcyclohexane)

Ethylcyclohexane Properties

Names and Identifiers

Computed Properties

Experimental Properties

Ethylcyclohexane Security Information

Ethylcyclohexane Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Ethylcyclohexane Synthesis

Synthetic Circuit 1

Ethylcyclohexane Raw materials

Ethylcyclohexane Preparation Products

Ethylcyclohexane Related Literature

Related Categories

1678-91-7 (Ethylcyclohexane) Related Products